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Compound of Interest

Compound Name: 6-Chloropyridin-3-amine

Cat. No.: B041692 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 6-Chloropyridin-3-
amine, a chemical intermediate used in pharmaceutical and scientific research. Adherence to

these guidelines is crucial for minimizing risks and ensuring a safe laboratory environment.

Chemical Identification and Properties
This section details the fundamental physical and chemical properties of 6-Chloropyridin-3-
amine.
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Property Value Source

Chemical Name 6-Chloropyridin-3-amine ChemScene[1]

Synonyms
3-Amino-6-chloropyridine, 5-

Amino-2-chloropyridine
ECHEMI[2], ChemicalBook[3]

CAS Number 5350-93-6 ChemScene[1]

Molecular Formula C₅H₅ClN₂ ChemScene[1]

Molecular Weight 128.56 g/mol ChemScene[1]

Appearance Brown to reddish-brown solid ChemScene[1]

Purity (HPLC) ≥ 97.25% ChemScene[1]

Storage Conditions 2-8°C, protect from light ChemScene[1]

Hazard Identification and Classification
6-Chloropyridin-3-amine is classified as a hazardous substance. The following table

summarizes its GHS hazard classifications.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 3 H301: Toxic if swallowed

Acute Toxicity, Dermal Category 3
H311: Toxic in contact with

skin

Acute Toxicity, Inhalation Category 3 H331: Toxic if inhaled

Skin Irritation Category 2 H315: Causes skin irritation

Eye Irritation Category 2
H319: Causes serious eye

irritation

Specific target organ toxicity —

single exposure
Category 3

H335: May cause respiratory

irritation
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Note: Classifications for a similar compound, N-butyl-6-chloropyridin-3-amine, were also

considered in the absence of complete data for the primary compound.[4]

Signal Word: Danger

Hazard Pictograms:

Skull and Crossbones (Acute Toxicity)

Exclamation Mark (Skin/Eye Irritation, Respiratory Irritation)

Precautionary Measures and Personal Protective
Equipment (PPE)
Strict adherence to the following precautionary statements is mandatory when handling 6-
Chloropyridin-3-amine.[2][4]
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Precautionary Code Statement

P261
Avoid breathing

dust/fume/gas/mist/vapors/spray.

P264 Wash hands and skin thoroughly after handling.

P270
Do not eat, drink or smoke when using this

product.

P271 Use only outdoors or in a well-ventilated area.

P280
Wear protective gloves/protective clothing/eye

protection/face protection.

P301+P310
IF SWALLOWED: Immediately call a POISON

CENTER or doctor/physician.

P302+P352
IF ON SKIN: Wash with plenty of soap and

water.

P304+P340
IF INHALED: Remove person to fresh air and

keep comfortable for breathing.

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

P403+P233
Store in a well-ventilated place. Keep container

tightly closed.

P405 Store locked up.

P501

Dispose of contents/container in accordance

with local/regional/national/international

regulations.

Recommended Personal Protective Equipment (PPE)
The following PPE is required for handling 6-Chloropyridin-3-amine:
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PPE Type Specification

Eye/Face Protection
Tightly fitting safety goggles with side-shields

conforming to EN 166 (EU) or NIOSH (US).[2]

Skin Protection

Compatible chemical-resistant gloves (inspect

before use). Fire/flame resistant and impervious

clothing.[2]

Respiratory Protection

Government-approved respirator if exposure

limits are exceeded or irritation is experienced.

[2][4]

Body Protection
Protective clothing and boots as required by the

situation.[4]

Safe Handling and Storage Protocols
Handling

Handle in a well-ventilated place, preferably under a chemical fume hood.[2][5]

Avoid formation of dust and aerosols.[2]

Avoid contact with skin, eyes, and clothing.[4]

Do not breathe vapor or dust.[4]

Use non-sparking tools to prevent electrostatic discharge.[2]

Wash hands thoroughly after handling.[4]

Storage
Store in a tightly closed container in a dry, cool, and well-ventilated place.[2]

Keep away from heat, sparks, open flames, and hot surfaces.[5]

Store apart from incompatible materials such as strong oxidizing agents.[5]
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Store locked up.[4]

Emergency Procedures
First Aid Measures

Exposure Route First Aid Protocol

Inhalation

Move the victim to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention

immediately.[2]

Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water for at

least 15 minutes. Consult a doctor.[2][4]

Eye Contact

Rinse cautiously with water for at least 15

minutes. Remove contact lenses, if present and

easy to do. Continue rinsing and seek medical

attention.[5]

Ingestion

If swallowed, rinse mouth with water. Do NOT

induce vomiting. Immediately call a POISON

CENTER or doctor/physician.[5]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, alcohol-resistant foam, or

sand.[3][4]

Specific Hazards: May emit toxic fumes under fire conditions.[4]

Protective Equipment: Wear a self-contained breathing apparatus and protective clothing to

prevent contact with skin and eyes.[3]

Accidental Release Measures
Personal Precautions: Use personal protective equipment. Avoid dust formation and

breathing vapors, mist, or gas. Ensure adequate ventilation. Evacuate personnel to safe
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areas.[2][3]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[2]

Containment and Cleanup: Collect and arrange for disposal. Keep in suitable, closed

containers for disposal. Use spark-proof tools and explosion-proof equipment. Ventilate the

area and wash the spill site after material pickup is complete.[2][5]

Experimental Workflow: Accidental Spill Response
The following diagram outlines the logical workflow for responding to an accidental spill of 6-
Chloropyridin-3-amine.
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Initial Response

Containment & Cleanup

Decontamination

Final Steps

Spill Occurs

Evacuate Immediate Area

Ensure Adequate Ventilation

Remove Ignition Sources

Don Appropriate PPE

Contain Spill with Inert Material

Collect Spilled Material
(Use non-sparking tools)

Place in Closed Container for Disposal

Decontaminate Spill Area

Decontaminate/Dispose of PPE

Dispose of Waste
(Follow Regulations)

Report Incident

Click to download full resolution via product page

Caption: Workflow for handling accidental spills of 6-Chloropyridin-3-amine.
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Toxicity Data
Quantitative toxicological data such as LD50 (Lethal Dose, 50%) and LC50 (Lethal

Concentration, 50%) for 6-Chloropyridin-3-amine are not readily available in the consulted

safety data sheets.[2][3][5] The substance should be handled as if it is highly toxic based on its

GHS classification.

Disposal Considerations
Dispose of 6-Chloropyridin-3-amine and its container in accordance with all applicable local,

regional, national, and international regulations.[4] Do not discharge into the environment.[2]

Adhered or collected material should be promptly disposed of.[3]

Disclaimer: This guide is intended for informational purposes only and is based on publicly

available safety data sheets. It is not a substitute for a comprehensive risk assessment by

qualified professionals. Always consult the most current Safety Data Sheet (SDS) from your

supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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